![molecular formula C10H14O3 B6224402 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2763776-14-1](/img/no-structure.png)
3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid
Overview
Description
3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid, also known as BPCA, is a bicyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BPCA is a chiral compound that exists in two enantiomeric forms, which have different pharmacological properties.
Mechanism of Action
3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid inhibits DPP-IV by binding to the active site of the enzyme, preventing it from cleaving incretin hormones. Incretin hormones play a key role in the regulation of glucose metabolism, and inhibition of DPP-IV leads to increased levels of these hormones, which in turn leads to increased insulin secretion and decreased glucagon secretion. This results in improved glucose control in patients with type 2 diabetes.
Biochemical and Physiological Effects
3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid has been shown to have a number of biochemical and physiological effects. In addition to its role as a DPP-IV inhibitor, 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid has been found to have anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. It is also relatively inexpensive compared to other compounds used in drug development. However, one limitation of 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid. One area of interest is the development of more potent and selective DPP-IV inhibitors based on the structure of 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid. Another area of research is the investigation of the anti-inflammatory and anti-cancer properties of 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid, and its potential use in these areas. Additionally, the development of new synthetic methods for 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid could lead to improved yields and purity, making it a more attractive compound for drug development.
Conclusion
In conclusion, 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid is a promising compound that has potential applications in drug discovery and development. Its ability to inhibit DPP-IV and its anti-inflammatory and anti-cancer properties make it an attractive candidate for further research. While there are some limitations to its use in lab experiments, 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid has several advantages that make it a valuable tool in the search for new drugs.
Synthesis Methods
The synthesis of 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the reaction of bicyclo[1.1.1]pentan-1-ol with oxalyl chloride to form the corresponding acid chloride, which is then reacted with 3-oxolane to yield 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid. The synthesis of 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid has been optimized to yield high purity and enantiomeric excess, which is important for its use in drug development.
Scientific Research Applications
3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid has been shown to have potential applications in drug discovery and development. It has been found to be a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. DPP-IV inhibitors are used in the treatment of type 2 diabetes, and 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid has shown promise as a potential drug candidate in this area.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the following steps: 1) synthesis of oxolan-3-ylacetic acid, 2) cyclization of oxolan-3-ylacetic acid to form bicyclo[1.1.1]pentane-1-carboxylic acid, and 3) esterification of the carboxylic acid with oxolan-3-ol to form the final product.", "Starting Materials": [ "Acetic acid", "Oxolan-3-ol", "Sodium hydroxide", "Sulfuric acid", "Sodium bicarbonate", "Bicyclo[1.1.1]pentane-1-carboxylic acid chloride" ], "Reaction": [ "Step 1: Synthesis of oxolan-3-ylacetic acid", "a) Oxolan-3-ol is reacted with acetic acid in the presence of sulfuric acid as a catalyst to form oxolan-3-ylacetic acid.", "b) The reaction mixture is then neutralized with sodium bicarbonate and the product is extracted with an organic solvent.", "Step 2: Cyclization of oxolan-3-ylacetic acid", "a) Oxolan-3-ylacetic acid is heated with sodium hydroxide to form the corresponding sodium salt.", "b) The sodium salt is then heated to induce cyclization and form bicyclo[1.1.1]pentane-1-carboxylic acid.", "Step 3: Esterification of the carboxylic acid with oxolan-3-ol", "a) Bicyclo[1.1.1]pentane-1-carboxylic acid chloride is reacted with oxolan-3-ol in the presence of a base catalyst to form the ester product.", "b) The product is purified by extraction and recrystallization." ] } | |
CAS RN |
2763776-14-1 |
Product Name |
3-(oxolan-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid |
Molecular Formula |
C10H14O3 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
